2-bromo-1,3-oxazole-5-carbonitrile
Description
“2-bromo-1,3-oxazole-5-carbonitrile” is a chemical compound with the molecular weight of 172.97 . The storage temperature is -10°C . The IUPAC name for this compound is 2-bromo-1,3-oxazole-4-carbonitrile .
Synthesis Analysis
The synthesis of oxazoles, including 2-bromo-1,3-oxazole-5-carbonitrile, involves several methods . One method involves the direct arylation of oxazoles with high regioselectivity at both C-5 and C-2 . Another method involves the reaction of aromatic and unsaturated primary amides with 2,3-dibromopropene .Molecular Structure Analysis
The molecular structure of 2-bromo-1,3-oxazole-5-carbonitrile consists of a 5-membered ring with one oxygen atom at position 1 and a nitrogen atom at position 3, separated by a carbon atom . The bromine atom is attached to the carbon atom at position 2 .Chemical Reactions Analysis
The chemical reactions involving 2-bromo-1,3-oxazole-5-carbonitrile are diverse. For instance, it can undergo direct arylation and alkenylation . The reaction conditions and catalysts used can greatly influence the outcome of these reactions .It is stored at a temperature of -10°C . The compound has a molecular weight of 172.97 .
Safety and Hazards
The safety information for 2-bromo-1,3-oxazole-5-carbonitrile indicates that it is harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition .
Future Directions
Oxazoles, including 2-bromo-1,3-oxazole-5-carbonitrile, have been gaining attention in recent times due to their increasing importance in the field of medicinal chemistry . They are being used as intermediates for the synthesis of new chemical entities, and researchers around the globe are synthesizing various oxazole derivatives and screening them for various biological activities .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-1,3-oxazole-5-carbonitrile involves the bromination of 1,3-oxazole-5-carbonitrile.", "Starting Materials": [ "1,3-oxazole-5-carbonitrile", "Bromine", "Sodium hydroxide", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Dissolve 1,3-oxazole-5-carbonitrile in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature.", "Step 3: After the addition of bromine is complete, continue stirring the solution for an additional 30 minutes.", "Step 4: Add sodium hydroxide solution to the reaction mixture to neutralize the excess acid.", "Step 5: Extract the product with water and dry over anhydrous sodium sulfate.", "Step 6: Purify the product by recrystallization from a suitable solvent." ] } | |
CAS RN |
2089300-89-8 |
Product Name |
2-bromo-1,3-oxazole-5-carbonitrile |
Molecular Formula |
C4HBrN2O |
Molecular Weight |
173 |
Purity |
95 |
Origin of Product |
United States |
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